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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)-5-nitropyridine
CAS No.: 874492-01-0
Cat. No.: B1303291
. J

An In-depth Technical Guide to 2-(4-Chlorophenyl)-5-nitropyridine

Introduction

2-(4-Chlorophenyl)-5-nitropyridine is a substituted pyridine derivative characterized by a
pyridine ring bearing a 4-chlorophenyl group at the 2-position and a nitro group at the 5-
position. As a member of the nitropyridine class of compounds, it holds significant interest for
researchers and drug development professionals. The electron-withdrawing nature of the nitro
group, combined with the reactivity of the pyridine ring and the physicochemical properties
imparted by the chlorophenyl substituent, makes this molecule a versatile building block in
medicinal chemistry and materials science.

Substituted nitropyridines are crucial intermediates in the synthesis of a wide range of
biologically active molecules, including potential herbicidal, insecticidal, and pharmaceutical
agents[1]. The strategic placement of functional groups on the pyridine core allows for further
chemical modification, enabling the exploration of structure-activity relationships (SAR) in drug
discovery programs. This guide provides a comprehensive overview of the key identifiers,
properties, a representative synthetic protocol, and safety considerations for 2-(4-
Chlorophenyl)-5-nitropyridine.

Chemical Identifiers and Physicochemical
Properties
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Precise identification is paramount for regulatory compliance, procurement, and scientific
communication. The core identifiers and computed physicochemical properties for 2-(4-
Chlorophenyl)-5-nitropyridine are summarized below.

Identifier Value Source
CAS Number 874492-01-0 [2]
Molecular Formula C11H7CIN202 [2][3]
Molecular Weight 234.64 g/mol [2][3]

2-(4-chlorophenyl)-5-
IUPAC Name ) . N/A
nitropyridine

) C1=CC(=CC=C1C2=NC=C(C=
Canonical SMILES N/A
C2)[0-])Cl

MDL Number MFCD06200956 [2]

Note: IUPAC Name and SMILES string are based on the known chemical structure.

Synthesis and Characterization: A Representative
Protocol

The synthesis of 2-(4-chlorophenyl)-5-nitropyridine can be efficiently achieved via a Suzuki-
Miyaura cross-coupling reaction. This palladium-catalyzed reaction is a cornerstone of modern
organic synthesis due to its high functional group tolerance and reliability. The proposed
pathway involves the coupling of a commercially available halo-nitropyridine with a suitable
boronic acid.

Causality of Experimental Choices:

o Reactants: 2-Chloro-5-nitropyridine is selected as the electrophilic partner due to the
reactivity of the C-Cl bond at the 2-position of the pyridine ring, which is activated by the
electron-withdrawing nitro group[1]. (4-Chlorophenyl)boronic acid serves as the nucleophilic
partner.
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Catalyst System: A palladium catalyst, such as Pd(PPhs)as, is chosen for its proven efficacy in
C-C bond formation. The phosphine ligands stabilize the palladium center and facilitate the
catalytic cycle.

Base and Solvent: An aqueous base (e.g., Na2COs or K2CO3) is essential for the
transmetalation step of the Suzuki coupling mechanism. A solvent system like 1,4-dioxane or
a toluene/ethanol/water mixture provides the necessary solubility for both the organic and
inorganic reagents.

Experimental Protocol: Suzuki-Miyaura Coupling

Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and
reflux condenser, add 2-chloro-5-nitropyridine (1.0 eq), (4-chlorophenyl)boronic acid (1.2 eq),
and sodium carbonate (2.5 eq).

Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen)
three times to ensure an oxygen-free environment.

Solvent and Catalyst Addition: Add the solvent system (e.g., 1,4-dioxane and water, 4:1 v/v)
via syringe. Degas the resulting mixture by bubbling the inert gas through it for 15-20
minutes. Subsequently, add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0)
(Pd(PPhs)4, 0.05 eq), to the flask.

Reaction: Heat the reaction mixture to reflux (typically 80-100 °C, depending on the solvent)
and monitor the reaction progress using Thin Layer Chromatography (TLC).

Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with
ethyl acetate and wash with water, followed by brine.

Purification: Dry the organic layer over anhydrous sodium sulfate (Na=S0Oa), filter, and
concentrate the solvent under reduced pressure. The crude product can be purified by
column chromatography on silica gel to yield the pure 2-(4-Chlorophenyl)-5-nitropyridine.

Characterization: The structure and purity of the final compound should be confirmed using
standard analytical techniques, such as Nuclear Magnetic Resonance (NMR) spectroscopy,
Mass Spectrometry (MS), and Infrared (IR) spectroscopy[4].
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Synthesis Workflow Diagram
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Caption: Suzuki-Miyaura synthesis of 2-(4-Chlorophenyl)-5-nitropyridine.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2-(4-Chlorophenyl)-5-nitropyridine is not widely
available, hazard information can be inferred from its precursor, 2-chloro-5-nitropyridine[5]. The
compound should be handled with care in a well-ventilated fume hood by trained personnel.

GHS Hazard Information (Inferred from 2-Chloro-5-nitropyridine)

Hazard Class Category Hazard Statement

H315: Causes skin irritation[5]
[6]

Skin Corrosion/Irritation Category 2

. " H319: Causes serious eye
Serious Eye Damage/Irritation Category 2/2A

irritation[5][6]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[6]

Handling Precautions:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses
with side shields, and a lab coat[7].

e Engineering Controls: Use only in a well-ventilated area, preferably a chemical fume hood[7].

» Handling: Avoid contact with skin, eyes, and clothing. Avoid formation of dust and
aerosols[7]. Wash hands thoroughly after handling[5].

o Storage: Keep container tightly closed in a dry, cool, and well-ventilated place[7]. Store away
from incompatible materials such as strong oxidizing agents[5].

Conclusion

2-(4-Chlorophenyl)-5-nitropyridine is a valuable chemical intermediate with clear identifiers
and a well-defined, accessible synthetic route via Suzuki-Miyaura coupling. Its structure
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suggests significant potential for further functionalization in the development of novel
compounds for the pharmaceutical and agrochemical industries. As with all research
chemicals, it is imperative to adhere to strict safety protocols based on the known hazards of its
constituent functional groups and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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